Cas no 1805123-70-9 (4,5-Dibromo-2-(trifluoromethoxy)aniline)

• Product Name: 4,5-Dibromo-2-(trifluoromethoxy)aniline
• CAS No: 1805123-70-9
• MF: C₇H₄Br₂F₃NO
• MW: 334.915970802307
• CID: 4706674
• Update Time: 2025-06-07

4,5-Dibromo-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4Br2F3NO/c8-3-1-5(13)6(2-4(3)9)14-7(10,11)12/h1-2H,13H2
• InChI Key： UAEDUKCOOBBCRX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OC(F)(F)F)N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Topological Polar Surface Area: 35.2

Additional information on 4,5-Dibromo-2-(trifluoromethoxy)aniline

4,5-Dibromo-2-(trifluoromethoxy)aniline (CAS No. 1805123-70-9): An Overview of a Versatile Compound in Modern Chemistry

4,5-Dibromo-2-(trifluoromethoxy)aniline (CAS No. 1805123-70-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its dibromo and trifluoromethoxy substituents, offers a wide range of applications due to its unique electronic and structural properties.

The molecular structure of 4,5-Dibromo-2-(trifluoromethoxy)aniline consists of an aniline core with two bromine atoms at the 4 and 5 positions and a trifluoromethoxy group at the 2 position. The presence of these substituents imparts significant electronic effects, making it a valuable building block for the synthesis of more complex molecules. The bromine atoms can serve as effective leaving groups in various substitution reactions, while the trifluoromethoxy group introduces strong electron-withdrawing properties, enhancing the compound's reactivity and stability.

In recent years, 4,5-Dibromo-2-(trifluoromethoxy)aniline has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceuticals. The compound's unique electronic properties make it an ideal candidate for the development of drugs targeting specific biological pathways. For example, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of potent inhibitors of protein kinases, which are key targets in cancer therapy.

Beyond medicinal chemistry, 4,5-Dibromo-2-(trifluoromethoxy)aniline has also found applications in materials science. Its strong electron-withdrawing properties and high thermal stability make it suitable for use in the development of advanced materials such as polymers and coatings. Research published in Advanced Materials demonstrated the use of this compound in the synthesis of high-performance polymers with enhanced mechanical and thermal properties. These polymers have potential applications in various industries, including electronics, automotive, and aerospace.

The synthesis of 4,5-Dibromo-2-(trifluoromethoxy)aniline typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of 2-trifluoromethoxyaniline followed by further functionalization to introduce additional substituents. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

The physical properties of 4,5-Dibromo-2-(trifluoromethoxy)aniline, such as its melting point, boiling point, and solubility, are crucial for its practical applications. These properties can be fine-tuned through modifications to the synthetic route or by introducing additional functional groups. For instance, altering the position or type of substituents can significantly impact the compound's solubility in various solvents, making it more suitable for specific applications.

In conclusion, 4,5-Dibromo-2-(trifluoromethoxy)aniline (CAS No. 1805123-70-9) is a highly versatile compound with a wide range of applications in modern chemistry. Its unique electronic and structural properties make it an invaluable building block for the synthesis of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in both academic and industrial settings.